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Compound of Interest

Compound Name: 3-Oxopropanoic acid

Cat. No.: B036008 Get Quote

A deep dive into the metabolic consequences of 3-Oxopropanoic acid, offering a comparative

analysis for researchers, scientists, and drug development professionals. This guide

synthesizes metabolomics data to illuminate the pathways impacted by this critical organic

acid, providing a foundation for future research and therapeutic development.

3-Oxopropanoic acid, also known as 3-hydroxypropionic acid (3-HP) or malonic

semialdehyde, is a key intermediate in the catabolism of branched-chain amino acids and

propionic acid. Its influence extends across various metabolic networks, and understanding its

impact is crucial for fields ranging from metabolic engineering to drug discovery. This guide

provides a comparative overview of the metabolic pathways affected by 3-Oxopropanoic acid,

drawing on quantitative data from metabolomics studies.

Comparative Analysis of Metabolite Levels
Metabolomic studies reveal a significant rewiring of cellular metabolism in the presence of 3-
Oxopropanoic acid. The following table summarizes the fold changes in key metabolites

observed in a comparative study between a 3-HP-producing Synechocystis sp. PCC 6803

strain and its wild-type counterpart. This data provides a quantitative glimpse into the metabolic

shifts driven by the endogenous production of 3-HP.
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Metabolite
Category

Metabolite
Fold Change (3-HP
producing vs. Wild
Type)

p-value

Glycolysis/Gluconeog

enesis

Glucose-6-phosphate

(G6P)
1.8 < 0.05

Fructose-6-phosphate

(F6P)
1.9 < 0.05

3-Phosphoglycerate

(3-PGA)
1.5 < 0.05

Phosphoenolpyruvate

(PEP)
1.6 < 0.05

TCA Cycle Citrate 1.4 < 0.05

Isocitrate 1.3 < 0.05

Fumarate 1.5 < 0.05

Malate 1.7 < 0.05

Amino Acid

Metabolism
Glutamate (Glu) 1.6 < 0.05

Aspartate (Asp) 1.4 < 0.05

Alanine (Ala) 1.3 < 0.05

Valine (Val) 1.2 < 0.05

Leucine (Leu) 1.2 < 0.05

Pentose Phosphate

Pathway

6-Phosphogluconate

(6PG)
1.7 < 0.05

Ribose-5-phosphate

(R5P)
1.5 < 0.05
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Key Metabolic Pathways Affected by 3-
Oxopropanoic Acid
The metabolomics data points to a concerted upregulation of several key metabolic pathways

in response to 3-Oxopropanoic acid. These alterations suggest a cellular strategy to manage

the increased metabolic burden and supply the necessary precursors and energy for 3-HP

synthesis and general cellular functions.

Central Carbon Metabolism
The observed increases in glycolytic and TCA cycle intermediates suggest a heightened flux

through these central carbon pathways.[1][2] This is likely a mechanism to increase the supply

of ATP, reducing power (NADH and FADH2), and precursor molecules required for various

biosynthetic processes, including the synthesis of 3-HP itself.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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